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Compound of Interest

Compound Name: Hexamethyleneimine

Cat. No.: B121469

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Hexamethyleneimine (also known as Azepane), focusing on its boiling point and density. The
information herein is curated for professionals in research and development who require
precise data and an understanding of the methodologies for its determination.

Core Physical Properties

Hexamethyleneimine is a colorless liquid with an odor similar to ammonia. It is a cyclic
secondary amine and a saturated organic heteromonocyclic parent compound, structurally
being a cycloheptane where one carbon atom is replaced by a nitrogen atom.

Quantitative Data Summary

The boiling point and density of Hexamethyleneimine are crucial parameters for its handling,
purification, and application in various chemical syntheses. The following table summarizes the
reported values for these properties under standard atmospheric pressure.
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Physical Property Value Temperature (°C) Pressure
Boiling Point 138-139 °C N/A 749-760 mmHg
Density 0.88 g/mL 25 N/A

0.879 g/mL 20 N/A

Note: The slight variations in reported values can be attributed to differences in experimental
conditions and sample purity.

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental in chemical research. Below are
detailed methodologies for measuring the boiling point and density of liquid compounds like
Hexamethyleneimine.

3.1. Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a small quantity of liquid.[1][2][3]

Apparatus:

Thiele tube

e Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube

¢ Rubber band or wire for attachment

e Heating oil (e.g., mineral oil)

e Heat source (e.g., Bunsen burner or heating mantle)

Procedure:
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» A small amount of the liquid sample (a few milliliters) is placed into the small test tube.

o A capillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.

e The test tube is securely attached to the thermometer.

o The thermometer and test tube assembly are placed in the Thiele tube, ensuring the sample
is level with the upper arm of the Thiele tube.[1]

o The side arm of the Thiele tube is gently heated, allowing the convection of the oil to ensure
uniform temperature distribution.[1][3]

o As the temperature rises, air trapped in the capillary tube will expand and exit, creating a
stream of bubbles.

e Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube.[2]

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid
begins to be drawn into the capillary tube.[1][2] This indicates that the vapor pressure of the
sample equals the atmospheric pressure.

3.2. Density Determination: Pycnometer Method

The pycnometer method is a precise technique for determining the density of a liquid by
measuring the mass of a known volume.[4][5][6][7]

Apparatus:
e Pycnometer (a glass flask with a specific, accurately known volume)
e Analytical balance

e Thermometer

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/1.Density-pycnometer.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Constant temperature bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an
analytical balance (m_empty).

e The pycnometer is then filled with distilled water of a known temperature and density. The
stopper is inserted, and any excess water is carefully removed from the exterior. The mass of
the water-filled pycnometer is measured (m_water).

e The volume of the pycnometer (V) can be calculated using the density of water at that
temperature.

e The pycnometer is emptied, cleaned, and dried again.

e The pycnometer is then filled with the sample liquid (Hexamethyleneimine), and its mass is
measured at a controlled temperature (m_sample).

o The density of the sample is calculated using the formula: Density = (m_sample - m_empty) /
\%

Visualization of Experimental Workflows

To further elucidate the experimental procedures, the following diagrams illustrate the
workflows for determining the boiling point and density of Hexamethyleneimine.
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Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Pycnometer Preparation & Calibration
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Caption: Workflow for Density Determination using the Pycnometer Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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